Cas no 1361667-86-8 (3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361667-86-8
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4968350
• Update Time: 2025-05-21

3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-8-2-1-5(10(15)11(8)16)9-6(12(17,18)19)3-23-4-7(9)13(20,21)22/h1-4H
• InChI Key： ABXBUDGEJKJUOM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CN=CC=1C(F)(F)F)C(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 394
• XLogP3: 6.6
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine

Introduction to 3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361667-86-8)

3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1361667-86-8, is characterized by its complex aromatic structure, which includes multiple substituents that contribute to its unique chemical properties. The presence of Bis(trifluoromethyl) and trichlorophenyl groups imparts distinct electronic and steric effects, making this molecule a promising candidate for various applications in medicinal chemistry.

The< strong>trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of small-molecule inhibitors and activators. In contrast, the trichlorophenyl moiety introduces additional electron-withdrawing capabilities, which can modulate the reactivity and selectivity of the compound. These structural elements collectively contribute to the compound's potential as a versatile building block in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Pyridine derivatives, in particular, have been extensively explored due to their broad range of biological activities. The compound 3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine represents a cutting-edge example of such derivatives, with its unique substitution pattern offering a rich scaffold for further functionalization.

The< strong>Bis(trifluoromethyl) groups not only enhance the lipophilicity of the molecule but also provide resistance to metabolic degradation. This property is particularly valuable in drug design, where maintaining stability throughout biological processes is crucial. Additionally, the< strong>trichlorophenyl group can participate in π-stacking interactions with biological targets, further improving binding affinity. These characteristics make the compound an attractive candidate for further investigation in drug discovery.

The synthesis of< strong>3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of multiple fluorine and chlorine atoms necessitates careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve the desired structure efficiently.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The< strong>Bis(trifluoromethyl) groups are known to enhance binding interactions with target proteins, while the< strong>trichlorophenyl moiety contributes to selectivity. These findings are particularly exciting given the increasing interest in developing targeted therapies for chronic inflammatory diseases.

The< strong>Bis(trifluoromethyl)-substituted pyridines have also shown potential in the development of agrochemicals. Their stability under environmental conditions makes them suitable for use in pesticides and herbicides. The< strong>trichlorophenyl group further enhances the compound's bioactivity by improving its interaction with biological targets in pests. This dual functionality positions< strong>3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine as a versatile tool for both pharmaceutical and agrochemical applications.

Ongoing research is focused on exploring the full potential of this compound through structural modifications and derivatization strategies. By fine-tuning its substitution pattern, scientists aim to develop analogs with enhanced potency and selectivity for specific biological targets. Computational modeling and high-throughput screening techniques are being employed to accelerate this process.

The< strong>Bis(trifluoromethyl)-containing pyridines have also attracted attention for their potential applications in materials science. Their electronic properties make them suitable for use in organic semiconductors and light-emitting diodes (LEDs). The< strong>trichlorophenyl group contributes to their solubility and processability, making them viable candidates for next-generation electronic devices.

In conclusion,< strong>3,5-Bis(trifluoromethyl)-4-(2,3,4-trichlorophenyl)pyridine, with its CAS number CAS No. 1361667-86-8, represents a fascinating example of how structural complexity can be leveraged to develop compounds with diverse applications. Its unique combination of< strong>Bis(trifluoromethyl) and< strong>trichlorophenyl substituents makes it a valuable asset in pharmaceuticals、agrochemicals，and materials science。 As research continues，this compound is poised to play a significant role in advancing our understanding of molecular interactions and developing innovative solutions across multiple disciplines.